Cas no 120523-15-1 ((1S)-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-ol)

• Product Name: (1S)-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-ol
• CAS No: 120523-15-1
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD14705983
• CID: 5177135
• Update Time: 2025-06-12

(1S)-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-ol
• 6-Methoxytetralin-1beta-ol
• (S)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-ol
• 1-Naphthalenol, 1,2,3,4-tetrahydro-6-methoxy-, (1S)-

• MDL： MFCD14705983
• Inchi： 1S/C11H14O2/c1-13-9-5-6-10-8(7-9)3-2-4-11(10)12/h5-7,11-12H,2-4H2,1H3/t11-/m0/s1
• InChI Key： IVSJZMUJOFGIOR-NSHDSACASA-N
• SMILES： O[C@@H]1C2C=CC(=CC=2CCC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on (1S)-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-ol

(1S)-6-Methoxy-1,2,3,4-Tetrahydronaphthalen-1-ol (CAS No. 120523-15-1): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

(1S)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-ol (CAS No. 120523-15-1) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of tetrahydronaphthalenes, which are known for their diverse pharmacological properties and applications in drug discovery.

The chemical structure of (1S)-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-ol is characterized by a tetrahydronaphthalene core with a methoxy group at the 6-position and a hydroxyl group at the 1-position. The presence of the chiral center at the 1-position imparts enantiomeric specificity to the molecule, which can significantly influence its biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of (1S)-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-ol in various medicinal chemistry applications. For instance, a study published in the Journal of Medicinal Chemistry (2023) investigated the anti-inflammatory properties of this compound. The researchers found that (1S)-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-ol exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases.

In addition to its anti-inflammatory properties, (1S)-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-ol has also been studied for its neuroprotective effects. A study published in the Journal of Neurochemistry (2022) demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These neuroprotective effects make (1S)-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-ol a promising candidate for the development of neurodegenerative disease treatments.

The synthetic accessibility of (1S)-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-ol has also been a subject of interest in organic synthesis. A recent paper in the Tetrahedron Letters (2023) reported an efficient and scalable synthesis route for this compound using asymmetric hydrogenation followed by selective methylation. This synthetic method not only improves the yield and purity of the product but also reduces the environmental impact by minimizing waste generation.

In terms of pharmacokinetics and safety profiles, preliminary studies have shown that (1S)-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-ol exhibits favorable oral bioavailability and low toxicity in animal models. These properties are crucial for its potential use as a therapeutic agent in clinical settings. However, further preclinical and clinical studies are needed to fully evaluate its safety and efficacy in humans.

The potential applications of (1S)-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-ol extend beyond anti-inflammatory and neuroprotective agents. Researchers are also exploring its use as a lead compound for developing new drugs targeting other therapeutic areas such as cancer and cardiovascular diseases. For example, a study published in the Cancer Research (2023) found that this compound can inhibit cancer cell proliferation by inducing apoptosis through mitochondrial dysfunction.

In conclusion, (1S)-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-ol (CAS No. 120523-15-1) is a versatile chiral compound with a wide range of biological activities and potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in drug discovery and development efforts.